Silicon tetrafluoride Silicon tetrafluoride Silicon tetrafluoride appears as a colorless, nonflammable, corrosive and toxic gas with a pungent odor similar to that of hydrochloric acid. Very toxic by inhalation. Vapor is heavier than air. Under prolonged exposure to heat the containers may rupture violently and rocket.
Brand Name: Vulcanchem
CAS No.: 7783-61-1
VCID: VC0013052
InChI: InChI=1S/F4Si/c1-5(2,3)4
SMILES: F[Si](F)(F)F
Molecular Formula: SiF4
F4Si
Molecular Weight: 104.079 g/mol

Silicon tetrafluoride

CAS No.: 7783-61-1

Main Products

VCID: VC0013052

Molecular Formula: SiF4
F4Si

Molecular Weight: 104.079 g/mol

Silicon tetrafluoride - 7783-61-1

CAS No. 7783-61-1
Product Name Silicon tetrafluoride
Molecular Formula SiF4
F4Si
Molecular Weight 104.079 g/mol
IUPAC Name tetrafluorosilane
Standard InChI InChI=1S/F4Si/c1-5(2,3)4
Standard InChIKey ABTOQLMXBSRXSM-UHFFFAOYSA-N
SMILES F[Si](F)(F)F
Canonical SMILES F[Si](F)(F)F
Boiling Point -86 °C
Colorform COLORLESS GAS
Density 0.00469 g/cu-cm (STP); 1.598 g/cu-cm (liquid at -80 °C); 2.145 g/cu-cm (solid at -195 °C)
Melting Point -90.2 °C (UNDER PRESSURE)
Physical Description Silicon tetrafluoride appears as a colorless, nonflammable, corrosive and toxic gas with a pungent odor similar to that of hydrochloric acid. Very toxic by inhalation. Vapor is heavier than air. Under prolonged exposure to heat the containers may rupture violently and rocket.
GasVapor
COLOURLESS GAS WITH PUNGENT ODOUR.
Description Silicon tetrafluoride appears as a colorless, nonflammable, corrosive and toxic gas with a pungent odor similar to that of hydrochloric acid. Very toxic by inhalation. Vapor is heavier than air. Under prolonged exposure to heat the containers may rupture violently and rocket.
Shelf Life FUMES STRONGLY IN AIR
Solubility SOL IN ABSOLUTE ALCOHOL; SOL IN HYDROGEN FLUORIDE; INSOL IN ETHER
Solubility in water: reaction
Synonyms SILICON TETRAFLUORIDE;SILICIUM TETRAFLUORIDE;Silicon fluoride;SILICON (IV) FLUORIDE;TETRAFLUOROSILANE;perfluorosilane;SiF4;Silane, tetrafluoro-
Vapor Density 3.57 (gas, air = 1) @ 15 °C
Relative vapor density (air = 1): 3.6
Reference 1: Ohrendorf EM, Cederbaum LS, Tarantelli F. Double vacancies in the cores of
silane and tetrafluorosilane. Phys Rev A. 1991 Jul 1;44(1):205-217. PubMed PMID:
9905669.


2: Ravikumar VT, Cole DL. 2-Diphenylmethylsilylethyl (DPSE): a versatile
protecting group for oligodeoxyribonucleotide synthesis. Gene. 1994 Nov
4;149(1):157-61. PubMed PMID: 7958980.


3: Schwarze N, Steinhauer S, Neumann B, Stammler HG, Hoge B.
Pentafluoroethylsilicic Acids. Angew Chem Int Ed Engl. 2016 Dec
12;55(50):15528-15530. doi: 10.1002/anie.201609097. Epub 2016 Nov 9. PubMed PMID:
27862761.
PubChem Compound 24556
Last Modified Nov 11 2021
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